Cas no 2227736-26-5 (rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine
• CAS No: 2227736-26-5
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 6242712
• PubChem ID: 165647904
• Update Time: 2025-10-29

rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-[4-(methylsulfanyl)phenyl]cyclopropyl]methanamine
• EN300-1820381
• 2227736-26-5

• Inchi： 1S/C13H19NS/c1-13(2)11(8-14)12(13)9-4-6-10(15-3)7-5-9/h4-7,11-12H,8,14H2,1-3H3/t11-,12-/m1/s1
• InChI Key： WYDGPXJYCMLCON-VXGBXAGGSA-N
• SMILES： S(C)C1C=CC(=CC=1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine

Professional Introduction to rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine (CAS No. 2227736-26-5)

Rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine, identified by its CAS number 2227736-26-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemical arrangement and unique functional groups, has garnered attention for its potential applications in drug development and medicinal research.

The structural framework of rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine consists of a cyclopropyl ring substituted with a phenyl group at the 3-position and a methylsulfanyl group at the 4-position. The presence of the dimethyl group at the 2-position contributes to the steric environment of the molecule, influencing its interactions with biological targets. This intricate arrangement makes it a subject of fascination for chemists and pharmacologists exploring novel pharmacophores.

In recent years, there has been a surge in research focused on developing small molecules with enhanced selectivity and efficacy. The compound rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine has been studied for its potential role in modulating various biological pathways. Its unique structural features suggest that it may interact with proteins and enzymes in ways that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its stereochemical complexity. The racemic mixture contains both (1R,3R) and (1S,3S) enantiomers, which can exhibit different biological activities. This has prompted researchers to investigate the effects of each enantiomer individually, aiming to identify the most potent and selective form. Such studies are crucial for developing drugs that are not only effective but also safe and well-tolerated by patients.

The phenyl ring substituent in rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine is particularly noteworthy. Phenyl derivatives are known for their ability to engage in π-stacking interactions with biological targets, which can enhance binding affinity. Additionally, the methylsulfanyl group introduces a polar moiety that can improve solubility and bioavailability. These features make the compound an attractive candidate for further development as a lead molecule in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine with high precision. These simulations have provided valuable insights into how the compound interacts with its intended targets at the molecular level. By leveraging these computational tools, scientists can optimize the structure of the molecule to improve its pharmacological properties.

In addition to its structural complexity, rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine has shown promise in preclinical studies. Initial experiments have demonstrated that it can modulate key signaling pathways involved in various diseases. For instance, it has been observed to interact with enzymes that play a role in inflammation and pain perception. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as arthritis or neuropathic pain.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving this goal. These methods not only improve the yield of the desired enantiomer but also reduce impurities that could interfere with biological studies.

The future direction of research on rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine is likely to focus on further elucidating its mechanism of action and exploring its potential in treating human diseases. By combining experimental techniques with computational modeling, scientists can gain a deeper understanding of how this compound affects biological systems. This knowledge will be essential for designing clinical trials and developing new therapeutic strategies.

In conclusion, Rac-(1R,3R)-2,2-dimethyl-3-4-(methylsulfanyl)phenylcyclopropylmethanamine (CAS No. 2227736-26-5) represents a promising candidate for drug development due to its unique structural features and potential biological activities. Ongoing research efforts are aimed at optimizing its pharmacological properties and translating these findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in addressing unmet medical needs.